Cas no 71459-01-3 (3H-Benz[e]inden-3-one,2-amino-1,2-dihydro-7-methyl-, hydrochloride (1:1))

• Product Name: 3H-Benz[e]inden-3-one,2-amino-1,2-dihydro-7-methyl-, hydrochloride (1:1)
• CAS No: 71459-01-3
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 581300
• PubChem ID: 156176
• Update Time: 2025-04-19

3H-Benz[e]inden-3-one,2-amino-1,2-dihydro-7-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Benz[e]inden-3-one,2-amino-1,2-dihydro-7-methyl-, hydrochloride (1:1)
• 3H-Benz(e)inden-3-one, 2-amino-1,2-dihydro-7-methyl-, hydrochloride
• 2-amino-7-methyl-1,2-dihydrocyclopenta[a]naphthalen-3-one,hydrochloride
• 2-Amino-7-methyl-1,2-dihydro-3H-cyclopenta[a]naphthalen-3-one--hydrogen chloride (1/1)
• 71459-01-3
• DTXSID40991862

• Inchi： 1S/C14H13NO.ClH/c1-8-2-4-10-9(6-8)3-5-11-12(10)7-13(15)14(11)16;/h2-6,13H,7,15H2,1H3;1H
• InChI Key： GCKRAEURMLIUIQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC3C=C(C)C=CC=3C=2CC1N

Computed Properties

• Exact Mass: 247.07652
• Monoisotopic Mass: 247.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Boiling Point: 398.8°Cat760mmHg
• Flash Point: 195°C
• PSA: 43.09